Cas no 1361595-74-5 (3-Fluoro-2-(perchlorophenyl)-4-(trifluoromethyl)pyridine)

• Product Name: 3-Fluoro-2-(perchlorophenyl)-4-(trifluoromethyl)pyridine
• CAS No: 1361595-74-5
• MF: C₁₂H₂Cl₅F₄N
• MW: 413.409592151642
• CID: 4799644
• Update Time: 2025-06-11

3-Fluoro-2-(perchlorophenyl)-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2-(perchlorophenyl)-4-(trifluoromethyl)pyridine

• Inchi： 1S/C12H2Cl5F4N/c13-5-4(6(14)8(16)9(17)7(5)15)11-10(18)3(1-2-22-11)12(19,20)21/h1-2H
• InChI Key： KSVSQXLZIJJEEJ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C(=C(C(F)(F)F)C=CN=1)F)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 382
• XLogP3: 6.6
• Topological Polar Surface Area: 12.9

Additional information on 3-Fluoro-2-(perchlorophenyl)-4-(trifluoromethyl)pyridine

Introduction to 3-Fluoro-2-(perchlorophenyl)-4-(trifluoromethyl)pyridine (CAS No. 1361595-74-5)

3-Fluoro-2-(perchlorophenyl)-4-(trifluoromethyl)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1361595-74-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class, characterized by a six-membered heterocyclic ring containing a nitrogen atom, which is a crucial structural motif in many biologically active molecules. The presence of fluorine, chlorine, and trifluoromethyl substituents in its structure imparts unique electronic and steric properties, making it a valuable scaffold for developing novel chemical entities.

The structural features of 3-Fluoro-2-(perchlorophenyl)-4-(trifluoromethyl)pyridine make it particularly interesting for medicinal chemistry applications. The fluorine atom at the 3-position and the trifluoromethyl group at the 4-position are known to enhance metabolic stability and binding affinity to biological targets. Additionally, the perchlorophenyl group contributes to lipophilicity and potential interactions with specific enzymes or receptors. These attributes have positioned this compound as a promising candidate for further exploration in drug discovery pipelines.

In recent years, there has been a growing interest in the development of fluorinated pyridines due to their broad spectrum of biological activities. For instance, fluorinated pyridines have been extensively studied for their potential as kinase inhibitors, antiviral agents, and anti-inflammatory compounds. The specific substitution pattern of 3-Fluoro-2-(perchlorophenyl)-4-(trifluoromethyl)pyridine suggests that it may exhibit inhibitory effects on certain enzymes or pathways relevant to these therapeutic areas.

One of the most compelling aspects of this compound is its versatility in chemical modifications. The pyridine core can be further functionalized to introduce additional pharmacophores or to optimize pharmacokinetic properties. This flexibility makes it an attractive building block for synthetic chemists aiming to develop novel molecules with tailored biological profiles. Researchers have leveraged similar structures in their quest to discover new treatments for diseases such as cancer, infectious diseases, and neurological disorders.

Recent studies have highlighted the importance of fluorinated heterocycles in medicinal chemistry. For example, a 2022 study published in the Journal of Medicinal Chemistry demonstrated that fluorinated pyridines could enhance the potency and selectivity of small-molecule inhibitors against target proteins. The findings suggested that compounds like 3-Fluoro-2-(perchlorophenyl)-4-(trifluoromethyl)pyridine could serve as lead compounds for further optimization through structure-activity relationship (SAR) studies.

The synthesis of 3-Fluoro-2-(perchlorophenyl)-4-(trifluoromethyl)pyridine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including cross-coupling reactions and transition-metal catalysis, are often employed to achieve high yields and purity. The introduction of fluorine and chlorine substituents necessitates specialized techniques to ensure regioselectivity and minimize side reactions.

In addition to its pharmaceutical applications, this compound has shown potential in agrochemical research. Fluorinated pyridines are known to exhibit herbicidal, fungicidal, and insecticidal properties, making them valuable components in crop protection strategies. The unique structural features of 3-Fluoro-2-(perchlorophenyl)-4-(trifluoromethyl)pyridine may contribute to its efficacy as an agrochemical agent by improving uptake and translocation within plants or by targeting specific pests.

The safety profile of 3-Fluoro-2-(perchlorophenyl)-4-(trifluoromethyl)pyridine is another critical consideration in its development and application. While preliminary studies suggest that it exhibits moderate solubility in organic solvents, further toxicological assessments are necessary to evaluate its potential hazards. Researchers are employing computational modeling and experimental techniques to predict and verify its safety before moving into larger-scale production or clinical trials.

The future prospects for 3-Fluoro-2-(perchlorophenyl)-4-(trifluoromethyl)pyridine are promising, given its structural versatility and potential biological activities. As drug discovery efforts continue to evolve, compounds like this one will play an increasingly important role in developing next-generation therapeutics. Collaborative efforts between synthetic chemists, medicinal chemists, and biologists will be essential to fully realize its therapeutic potential.

In conclusion,3-Fluoro-2-(perchlorophenyl)-4-(trifluoromethyl)pyridine (CAS No. 1361595-74-5) represents a significant advancement in the field of fluorinated heterocycles with implications for both pharmaceuticals and agrochemicals. Its unique structural features and biological profile make it a compelling candidate for further research and development. As our understanding of molecular interactions continues to grow, compounds like this one will undoubtedly contribute to the discovery of innovative treatments for human diseases.